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Compound of Interest

Compound Name: (-)-Ambroxide
CAS No.: 6790-58-5
Cat. No.: B145951
\ J

An In-Depth Technical Guide to (-)-Ambroxide (CAS 6790-58-5)

Introduction

(-)-Ambroxide, known commercially by names such as Ambroxan and Ambrofix, is a high-
impact terpenoid that has become a cornerstone of modern perfumery and a valuable
ingredient in the flavor industry.[1][2] Originally identified as one of the key olfactory
components of ambergris—a rare and historically prized excretion from sperm whales—(-)-
Ambroxide is now produced almost exclusively through semi-synthetic or biotechnological
methods.[1][3] Its discovery and subsequent synthesis, first achieved in 1950, marked a pivotal
moment, providing a sustainable and ethically sound alternative to a resource dependent on an
endangered species.[4]

This guide offers a comprehensive technical overview of (-)-Ambroxide for researchers,
scientists, and professionals in drug development. It moves beyond a simple data summary to
explore the causality behind its synthesis, its analytical characterization, diverse applications,
and critical safety profile, providing a holistic understanding of this influential molecule.

Physicochemical Characteristics

(-)-Ambroxide is a crystalline solid at room temperature, possessing a unique and complex
organoleptic profile described as ambery, woody, musky, and even slightly salty.[1][5] Its
chemical structure and physical properties are fundamental to its performance, particularly its
low volatility and high substantivity, which are critical for its role as a fragrance fixative.[2][6]
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Property Value Source(s)
(3aR,5aS,9aS,9bR)-34a,6,6,9a-

IUPAC Name Tetramethyldodecahydronapht [1]
ho[2,1-b]furan

CAS Number 6790-58-5 [7]

Molecular Formula C16H280 [11[7]

Molar Mass 236.39 g/mol [1107]

Appearance White crystalline solid [7181I9]

Melting Point 74 -77°C [1107]

N _ 272 -274°C;120°C @ 1.40

Boiling Point [11[7]
mmHg

Density 0.939 g/cm? at 25 °C [11[7119]

Flash Point 161 °C [1119]
Insoluble in water; Soluble in

Solubility ethanol and common [1][6]

perfumery solvents.

Optical Rotation

[0]2°/D = -26 £ 2° (c=1in
CHCI3)

[7]

Synthesis and Manufacturing

The industrial production of (-)-Ambroxide has evolved significantly, driven by the need for

stereochemical purity and sustainability. The chiral nature of the molecule is critical to its

desired scent profile, making enantioselective synthesis a primary focus.

The Cornerstone: Semi-Synthesis from Sclareol

The most established and commercially dominant route to (-)-Ambroxide begins with sclareol,

a diterpene alcohol extracted from the clary sage plant (Salvia sclarea).[1][3][10] This precursor

is ideal because its existing labdane carbon skeleton and stereocenters closely mirror that of
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the target molecule, simplifying the synthesis and ensuring the correct optically pure product.[3]
[11]

The traditional synthesis is a three-stage process:

o Oxidative Degradation: Sclareol's side chain is oxidized to form sclareolide, a lactone. This
step effectively removes unnecessary carbons while forming a key intermediate.[1][10][11]

e Reduction: The sclareolide lactone is then reduced to yield ambrodiol, a diol.[10][11]

o Dehydration and Cyclization: Finally, ambrodiol undergoes acid-catalyzed dehydration, which
induces cyclization to form the stable furan ring of (-)-Ambroxide.[10][11]

N N 3. Dehydration &
Sclareol 1. Oxidative Degradation [ Sclareolide 2. Reduction Ambrodiol Cyclization (-)-Ambroxide
(from Clary Sage) (Lactone) (Diol)

Click to download full resolution via product page

Caption: Semi-synthetic pathway from Sclareol to (-)-Ambroxide.

While effective, this route has disadvantages, including the use of potentially toxic reagents and
the generation of waste.[12] This has prompted research into more environmentally friendly
"one-pot" syntheses, which aim to combine these steps using catalysts like quaternary
ammonium phosphomolybdate with hydrogen peroxide as a green oxidant.[12]

Alternative and Emerging Synthetic Routes

While sclareol is the primary precursor, other terpenoids have been explored as starting
materials, including B-ionone, farnesene, and labdanolic acid.[3][13] However, these routes
often result in racemic mixtures (e.g., Cetalox), which lack the specific olfactory character of the
pure (-)-enantiomer and may require challenging chiral resolution steps.[11]

More recently, "white biotechnology” has emerged as a sustainable frontier.[2] This involves
engineering microorganisms, such as yeast, to produce key intermediates like sclareol or
ambradiol from simple sugars.[13] These biosynthetic pathways offer a renewable and
potentially more carbon-efficient alternative to traditional chemical synthesis.[13][14]
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Analytical Methodologies

Rigorous analytical control is essential to ensure the purity, identity, and concentration of (-)-
Ambroxide in research and commercial products. A multi-step approach is typically employed.

Purity Assessment and Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is the principal technique for analyzing (-)-
Ambroxide.

o Causality: Its volatility and thermal stability make it perfectly suited for GC analysis. The
chromatographic separation resolves (-)-Ambroxide from impurities and isomers, while the
mass spectrometer provides a unique fragmentation pattern (a "fingerprint”) for definitive
identification and quantification.

Step-by-Step GC-MS Protocol (General Workflow):

o Sample Preparation: Dissolve a precise quantity of the crystalline material or formulated
product in a suitable volatile solvent (e.g., ethanol, hexane) to a known concentration.

« Injection: Inject a small volume (typically 1 pL) of the sample into the GC inlet, which is
heated to ensure rapid vaporization.

» Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column (e.g., a DB-5 or HP-5ms). The column's stationary phase separates compounds
based on their boiling points and polarity.

o Detection & lonization (MS): As compounds elute from the column, they enter the mass
spectrometer, where they are ionized (typically by electron impact).

o Mass Analysis: The resulting charged fragments are separated by their mass-to-charge ratio,
generating a mass spectrum.

o Data Analysis: The retention time from the chromatogram and the mass spectrum are
compared to a certified reference standard of (-)-Ambroxide for unambiguous identification
and purity calculation.
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Structural Elucidation and Quantification

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
confirming the precise molecular structure and stereochemistry, ensuring the correct isomer

has been synthesized.

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For quantifying trace
amounts of (-)-Ambroxide or its metabolites in complex biological matrices like plasma, LC-
MS/MS offers superior sensitivity and selectivity.[15]
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:
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Caption: General analytical workflow for (-)-Ambroxide identification.
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Industrial and Research Applications

(-)-Ambroxide's unique properties make it a versatile tool across several industries.

Fragrance Industry

This is the primary application domain. (-)-Ambroxide serves two critical functions:

o Signature Note: It imparts a radiant and persistent ambergris character, providing warmth,
depth, and elegance to a wide range of fragrance families.[4][5] Its effect is highly diffusive,
meaning it projects well and contributes to the fragrance's sillage (the trail it leaves).[2][5]

» Fixative: Due to its high molecular weight and low volatility, it acts as an anchor for more
volatile top and middle notes, increasing the overall longevity of a perfume on skin and
fabric.[2][4][6] It has exceptional substantivity, lasting for over 400 hours on a smelling strip
and withstanding multiple wash cycles on textiles.[5][6] Typical usage levels in fine
fragrances range from 0.1% to over 5%.[4]

Flavor Industry

(-)-Ambroxide is recognized as Generally Recognized as Safe (GRAS) by the FDA for use as
a synthetic flavoring substance (FEMA No. 3471).[4] It is used in very low concentrations
(typically < 0.01-30 ppm) to add woody, piney, and tea-like nuances to beverages and other
food products.[1][4][5]

Pharmaceutical and Cosmetic Applications

o Cosmetics: It is used as a skin conditioning agent in products like lotions and creams, valued
for its ability to potentially improve skin texture.[7]

o Pharmaceuticals: Some sources note its use in formulations for respiratory treatments due to
potential mucolytic properties, which help in breaking down mucus.[7] This application area
warrants further investigation by drug development professionals.

Safety, Handling, and Regulatory Profile

A thorough understanding of the safety and handling requirements is paramount for
researchers and manufacturers.
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Toxicological Summary

(-)-Ambroxide exhibits low acute toxicity.[4] However, as with many fragrance materials, it can

cause skin and eye irritation, and it is classified as a combustible liquid.[16]

Toxicological Endpoint Value /| Observation Source(s)
Acute Oral Toxicity (LDso, rat) > 2 g/kg [4]
No evidence of carcinogenicity
) o o or mutagenicity. Not listed by
Carcinogenicity / Mutagenicity [4117]
IARC, NTP, or OSHA as a
carcinogen.
) o Possible but rare; classified as
Skin Sensitization N [4]
a weak sensitizer.
Harmful if swallowed; Causes
GHS Hazard Statements skin and serious eye irritation; [16]

Combustible liquid.

Note: While many reports state it does not meet GHS hazard criteria, some safety data sheets

(SDS) provide warnings for irritation and combustibility, which should be heeded as a

precautionary measure.[16][18]

Handling and Storage Protocol

e Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves and safety goggles.[8][16] Ensure adequate ventilation to avoid inhaling dust

or vapors.[16] Keep away from heat, sparks, and open flames.[16]

o Storage: Store in tightly sealed, light-resistant containers in a cool, dry, and well-ventilated

area, ideally between 2°C and 25°C.[19] Protect from strong oxidizing agents, as they are

incompatible.[19]

Regulatory Status

(-)-Ambroxide is well-established within the global regulatory landscape.
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o USA: Listed on the EPA TSCA inventory and affirmed as GRAS for flavor use by the FDA.[4]
[8]

o Europe: Registered under EU REACH and complies with guidelines from the Scientific
Committee on Consumer Safety (SCCS).[4]

o Fragrance Industry: Its use is regulated by the International Fragrance Association (IFRA) to
ensure safe concentration levels in consumer products.[19]

Conclusion

(-)-Ambroxide (CAS 6790-58-5) represents a triumph of chemical synthesis and
biotechnology, successfully replacing a rare natural product with a consistent, high-purity, and
ethically produced molecule. Its value is rooted in its unique olfactory profile and its exceptional
performance as a fragrance fixative. For scientists and researchers, its well-defined synthesis
from sclareol provides a classic case study in industrial organic chemistry, while emerging
biosynthetic routes offer exciting opportunities for sustainable manufacturing. With a well-
understood safety profile and broad regulatory acceptance, (-)-Ambroxide is poised to remain
an indispensable ingredient in the fragrance, flavor, and cosmetic industries for the foreseeable
future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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